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Compound Focus: 8-Bromooctanoic acid

CAS No.: 17696-11-6

Cat. No.: S666759

Get Quote

Chemical Identification & Properties

Property Specification

CAS Number 17696-11-6 [1] [2] [3]

Molecular Formula C₈H₁₅BrO₂ [1] [2] [3]

Molecular Weight 223.11 g/mol [1] [2] [3]

Purity >97.0%(T) [2] [3]

Physical State White to Orange to Green powder to lump (solid below 35°C) [3]

Melting Point 35°C to 39°C / 35-37°C (lit.) [2] [3]

Boiling Point 147-150 °C/2 mmHg (lit.) [2] [3]

Hazards and Handling Precautions
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Aspect Precautionary Measures

Hazard Classification Causes severe skin burns and eye damage (Skin Corr. 1B, Eye Dam. 1)
[2] [3].

Personal Protective
Equipment (PPE)

Eyeshields, Faceshields, Gloves, and type P3 (EN 143) respirator
cartridges [2] [3].

Engineering Controls Use only in a chemical fume hood [4].

General Hygiene Wash thoroughly after handling. Wash contaminated clothing before

reusing [4].

Storage Store in a cool, dry, well-sealed container away from oxidizing agents and

bases. Recommended storage: Refrigerated (0-10°C) [3].

Transport Information UN 3261, Class 8 (Corrosive), Packing Group III [3].

Key Experimental Applications and Protocols

8-Bromooctanoic acid is primarily used as a cross-linking reagent [2]. Its bromo terminus allows for

further functionalization, making it a versatile building block in organic synthesis.

Application 1: Synthesis of 8-Mercaptooctanoic Acid

This derivative is a key intermediate in the biosynthesis of lipoic acid [2].

Protocol:

Reaction Setup: In a round-bottom flask equipped with a stir bar, dissolve 8-bromooctanoic acid
(1.0 equiv) in an appropriate anhydrous solvent, such as dimethylformamide (DMF).
Thiolation: Add a slight excess of thiourea or a salt like potassium thioacetate. Stir the reaction

mixture at room temperature or under mild heating (e.g., 50-60°C), monitoring by TLC until
completion.

Work-up and Purification: Once the reaction is complete, carefully pour the mixture into ice water.
Extract the product using a suitable organic solvent (e.g., ethyl acetate). Purify the crude 8-

mercaptooctanoic acid via flash chromatography or recrystallization.
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Safety Note: This reaction should be conducted in a well-ventilated fume hood. Wear appropriate

PPE, including gloves and eyeshields, due to the potential for generating malodorous thiol
compounds [2].

Application 2: Conjugation of Triple Helix-Forming
Oligonucleotides (TFOs)

The compound can be used to attach TFOs to other molecular inhibitors [2].

Protocol:

Activation: First, activate the carboxylic acid group of 8-bromooctanoic acid using a common
coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in an anhydrous solvent.
Conjugation: Add the activated acid to a solution containing the oligonucleotide of interest. The

reaction likely proceeds via nucleophilic substitution or amide bond formation.
Purification: The final conjugate is typically purified using techniques such as reverse-phase HPLC

or gel electrophoresis to remove unreacted starting materials and by-products [2].

The workflow for handling and applying 8-Bromooctanoic acid in these contexts can be summarized as

follows:
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Storage and Disposal

Storage: Keep the container tightly sealed and store in a refrigerated (0-10°C) environment [3].

Keep away from strong oxidizing agents and bases [5].
Spill Management: In case of a spill, wear complete protective gear. Mix the spill with an inert

absorbent material like sand, sweep it up, and place it in a tightly closed container for disposal as
hazardous waste [4].

Disposal: Arrange for disposal through a licensed company in accordance with all local, state, and
national regulations [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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